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Compound of Interest

Compound Name: (r)-Omeprazole

Cat. No.: B128189

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for high-throughput screening
(HTS) assays involving (R)-Omeprazole. (R)-Omeprazole is a specific substrate for the
cytochrome P450 2C19 (CYP2C19) enzyme, making it an excellent probe for identifying
potential drug-drug interactions and for screening compound libraries for novel CYP2C19
inhibitors. Additionally, as a proton pump inhibitor (PPI), (R)-Omeprazole can be used as a
reference compound in HTS campaigns aimed at discovering new inhibitors of gastric acid
secretion.

Application Note 1: Biochemical HTS Assay for
CYP2C19 Inhibition

This biochemical assay is designed for the high-throughput screening of compound libraries to
identify inhibitors of the CYP2C19 enzyme, using (R)-Omeprazole as a probe substrate. The
assay measures the formation of the primary metabolite, 5-hydroxy-(R)-Omeprazole, catalyzed
by recombinant human CYP2C109.

Data Presentation

Table 1: Inhibition of CYP2C19 by Omeprazole and its Metabolites[1]
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Compound Inhibition Type IC50 (pM) Ki (pM)
Omeprazole Time-Dependent 1.8
5-Hydroxyomeprazole  Reversible 25.5 18.9
Omeprazole Sulfone Time-Dependent 11.2
5'-0O- _

Time-Dependent 2.9
desmethylomeprazole
Carboxyomeprazole Reversible 118 102

Note: Data represents in vitro inhibition constants. IC50 and Ki values can vary depending on

specific assay conditions.

Experimental Protocol

1. Reagents and Materials:

e Recombinant human CYP2C19 enzyme

¢ (R)-Omeprazole

 NADPH regenerating system (e.g., glucose-6-phosphate, glucose-6-phosphate
dehydrogenase, NADP+)

o Potassium phosphate buffer (100 mM, pH 7.4)

e Test compounds dissolved in DMSO

o Acetonitrile

¢ Internal standard for LC-MS/MS analysis (e.g., deuterated 5-hydroxyomeprazole)

o 384-well microplates

2. Assay Procedure:
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e Prepare a master mix containing potassium phosphate buffer, NADPH regenerating system,
and recombinant CYP2C19 enzyme.

» Dispense 10 pL of the master mix into each well of a 384-well plate.
e Add 100 nL of test compound solution or DMSO (vehicle control) to the appropriate wells.
e Pre-incubate the plate at 37°C for 10 minutes.

« Initiate the reaction by adding 5 pL of (R)-Omeprazole solution (final concentration, e.g., 5
uM).

 Incubate the reaction at 37°C for 20 minutes.

» Stop the reaction by adding 15 pL of ice-cold acetonitrile containing the internal standard.
» Centrifuge the plate to pellet precipitated protein.

o Transfer the supernatant to a new plate for analysis.

10. Detection and Analysis:

e Analyze the formation of 5-hydroxy-(R)-Omeprazole using a validated LC-MS/MS method.
» Calculate the percent inhibition for each test compound relative to the vehicle control.

o Determine the IC50 values for active compounds by fitting the concentration-response data
to a suitable sigmoidal dose-response model.

Visualization

(n-Omeprazole Substrate
w Inhibition
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CYP2C19 metabolic pathway of (r)-Omeprazole.
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Biochemical HTS assay workflow.

Application Note 2: Cell-Based HTS Assay for
Proton Pump Inhibitors

This cell-based assay is designed to identify novel inhibitors of gastric acid secretion by
measuring the acidification of the extracellular medium of a human gastric adenocarcinoma cell
line (e.g., AGS cells). (R)-Omeprazole is used as a positive control to validate assay
performance.

Data Presentation

Table 2: Effect of Omeprazole on Gastric Cancer Cell Viability[2]

. . % Viability (relative
Cell Line Treatment Concentration (uM)

to control)
Melanoma Omeprazole 100 ~80%
Adenocarcinoma Omeprazole 100 ~75%
Lymphoma Omeprazole 100 ~90%

Note: This data illustrates the effect of omeprazole on the viability of different cancer cell lines,
which can be a secondary endpoint in a screen for proton pump inhibitors.

Experimental Protocol

1. Reagents and Materials:
e Human gastric adenocarcinoma cell line (e.g., AGS)

o Cell culture medium (e.g., F-12K Medium) supplemented with fetal bovine serum and
antibiotics

o Hanks' Balanced Salt Solution (HBSS)
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Fluorescent pH indicator dye (e.g., BCECF-AM)

Histamine or other secretagogue to stimulate acid secretion

(R)-Omeprazole

Test compounds dissolved in DMSO

96-well or 384-well black, clear-bottom microplates

. Assay Procedure:

Seed cells into microplates and culture until they form a confluent monolayer.

Wash the cells with HBSS.

Load the cells with the fluorescent pH indicator dye according to the manufacturer's
instructions.

Wash the cells to remove excess dye.

Add HBSS containing the test compounds or (R)-Omeprazole (positive control) and
incubate for a specified time (e.g., 30 minutes).

Stimulate acid secretion by adding a secretagogue (e.g., histamine).

Immediately measure the fluorescence intensity at appropriate excitation and emission
wavelengths using a plate reader.

Monitor the change in fluorescence over time as an indicator of extracellular pH change.

. Detection and Analysis:

The rate of decrease in fluorescence intensity corresponds to the rate of extracellular
acidification.

Calculate the percent inhibition of acidification for each test compound relative to the vehicle
control.
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¢ Determine the IC50 values for active compounds.

Visualization
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Gastric acid secretion signaling pathway.
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Cell-based HTS assay workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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